Cas no 69079-09-0 (Methyl 3-oxopyrrolidine-1-carboxylate)

• Product Name: Methyl 3-oxopyrrolidine-1-carboxylate
• CAS No: 69079-09-0
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD12195869
• CID: 1039620
• PubChem ID: 12430955
• Update Time: 2025-05-26

Methyl 3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-Pyrrolidinecarboxylic acid methyl ester
• Methyl 3-oxopyrrolidine-1-carboxylate
• 1-Methoxycarbonyl-3-oxo-pyrrolidin
• 1-Pyrrolidinecarboxylic acid, 3-oxo-, methyl ester
• 3-oxo-pyrrolidine-1-carboxylic acid methyl ester
• AK104580
• ANW-71191
• CTK1H5642
• KB-256595
• methyl 3-oxo-1-pyrrolidinecarboxylate
• N-methoxycarbonyl-3-oxo-tetrahydropyrrole
• N-methoxycarbonyl-3-pyrrolidone
• SureCN9693821
• UOTZNSARDKOPCP-UHFFFAOYSA-N
• 0657AC
• BS-17450
• DTXSID80497979
• Methyl3-oxopyrrolidine-1-carboxylate
• AKOS016007989
• O11916
• CS-0150673
• SCHEMBL9693821
• 69079-09-0
• DB-351973

• MDL： MFCD12195869
• Inchi： 1S/C6H9NO3/c1-10-6(9)7-3-2-5(8)4-7/h2-4H2,1H3
• InChI Key： UOTZNSARDKOPCP-UHFFFAOYSA-N
• SMILES： O=C1CN(C(=O)OC)CC1

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: -0.3

Experimental Properties

• Boiling Point: 239.6±33.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on Methyl 3-oxopyrrolidine-1-carboxylate

Methyl 3-oxopyrrolidine-1-carboxylate (CAS No. 69079-09-0): An Overview

Methyl 3-oxopyrrolidine-1-carboxylate (CAS No. 69079-09-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as methyl pyrrolidinone carboxylate, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutics and functional materials.

The chemical structure of Methyl 3-oxopyrrolidine-1-carboxylate consists of a pyrrolidinone ring with a methyl ester group attached to the carboxylic acid moiety. This structure imparts several important characteristics, including high reactivity, stability, and solubility in both polar and non-polar solvents. These properties make it an ideal candidate for a wide range of synthetic transformations and reactions.

In recent years, significant advancements have been made in the synthesis and application of Methyl 3-oxopyrrolidine-1-carboxylate. One notable area of research is its use as a precursor in the synthesis of pyrrolidinone-based drugs. Pyrrolidinones are known for their ability to modulate various biological processes, including enzyme inhibition, receptor binding, and signal transduction. For instance, compounds derived from Methyl 3-oxopyrrolidine-1-carboxylate have shown promising results in the treatment of neurological disorders, cancer, and inflammatory diseases.

One recent study published in the Journal of Medicinal Chemistry highlighted the potential of Methyl 3-oxopyrrolidine-1-carboxylate derivatives as potent inhibitors of protein kinases. Protein kinases are key enzymes involved in cell signaling pathways and are often dysregulated in various diseases. The study demonstrated that certain derivatives of Methyl 3-oxopyrrolidine-1-carboxylate exhibited high selectivity and efficacy in inhibiting specific kinases, making them potential candidates for drug development.

Another area of interest is the use of Methyl 3-oxopyrrolidine-1-carboxylate in the synthesis of polymeric materials. The unique properties of this compound make it suitable for the preparation of functional polymers with applications in drug delivery systems, tissue engineering, and biomaterials. For example, researchers at the University of California have developed novel polymeric nanoparticles using Methyl 3-oxopyrrolidine-1-carboxylate as a key monomer. These nanoparticles have shown excellent biocompatibility and controlled release properties, making them promising candidates for targeted drug delivery.

The synthetic methods for preparing Methyl 3-oxopyrrolidine-1-carboxylate have also been extensively studied. One common approach involves the reaction of pyrrolidinone with methyl chloroformate under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In terms of safety and handling, Methyl 3-oxopyrrolidine-1-carboxylate is generally considered to be a stable compound under normal laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to ensure the well-being of laboratory personnel. Proper storage conditions, such as keeping it away from heat sources and moisture, are recommended to maintain its stability and purity.

The market demand for Methyl 3-oxopyrrolidine-1-carboxylate is expected to grow steadily due to its wide range of applications in pharmaceuticals, materials science, and other industries. Key drivers include increasing research activities in drug discovery and development, advancements in polymer science, and growing demand for functional materials with tailored properties.

In conclusion, Methyl 3-oxopyrrolidine-1-carboxylate (CAS No. 69079-09-0) is a highly valuable compound with significant potential in various scientific and industrial applications. Its unique chemical properties and versatile reactivity make it an essential building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the field.